3-phenyl-2-thioxo-5-[2-(trifluoromethyl)benzylidene]-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-phenyl-2-sulfanylidene-5-[[2-(trifluoromethyl)phenyl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H10F3NOS2/c18-17(19,20)13-9-5-4-6-11(13)10-14-15(22)21(16(23)24-14)12-7-2-1-3-8-12/h1-10H/b14-10-
• InChI Key: VEJMYTYEDLRAQF-UVTDQMKNSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3C(F)(F)F)SC2=S
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3C(F)(F)F)/SC2=S
• Molecular Formula: C17H10F3NOS2
• Molecular Weight: 365.4 g/mol

Description

The compound “3-phenyl-2-thioxo-5-[2-(trifluoromethyl)benzylidene]-1,3-thiazolidin-4-one” is a complex organic molecule that contains several functional groups. It has a thiazolidinone core, which is a five-membered ring containing nitrogen and sulfur atoms. The molecule also contains a phenyl group (a six-membered carbon ring), a trifluoromethyl group (a carbon atom bonded to three fluorine atoms), and a benzylidene group (a carbon double-bonded to two other groups, one of which is a phenyl ring).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazolidinone ring, phenyl ring, and trifluoromethyl group would all contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The thiazolidinone core could potentially undergo reactions at the sulfur and nitrogen atoms, while the phenyl and trifluoromethyl groups could participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar thiazolidinone ring and the electronegative fluorine atoms in the trifluoromethyl group could affect the compound’s solubility, boiling point, and melting point.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with this compound to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization, and potential applications. This could include studies to determine its biological activity and potential uses in medicine or other fields.